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Compound of Interest

Compound Name: 1-Chlorohexadecane-D33

Cat. No.: B1472631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of deuterated

hexadecyl chloride. Given the limited direct experimental data on the deuterated variant, this

document leverages data from its non-deuterated counterpart, 1-chlorohexadecane, and

establishes the expected impact of deuteration based on established principles of isotope

effects. This guide is intended to be a valuable resource for professionals in research, scientific

analysis, and drug development who utilize deuterated compounds.

Core Physical Properties
Deuteration, the substitution of hydrogen with its heavier isotope deuterium, typically has a

minimal effect on the bulk physical properties of a molecule such as melting point, boiling point,

and density. The primary influence is on the vibrational energy of C-D bonds compared to C-H

bonds, which can affect reaction kinetics but has a less pronounced impact on non-reactive

physical characteristics. Therefore, the physical properties of 1-chlorohexadecane serve as a

very close approximation for deuterated hexadecyl chloride.

Data Summary of 1-Chlorohexadecane
The following table summarizes the key physical properties of 1-chlorohexadecane, which are

expected to be nearly identical for its deuterated forms.
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Physical Property Value Notes

Molecular Formula C₁₆H₃₃Cl

Molecular Weight 260.89 g/mol [1][2][3][4][5]

The molecular weight of the

deuterated version will be

higher depending on the

number of deuterium atoms.

Melting Point 8-14 °C[5][6] Also cited as 7.8 °C[2].

Boiling Point 149 °C at 1 mm Hg[5][6]

Alkyl halides generally have

higher boiling points than

alkanes with the same number

of carbons due to polarity and

stronger intermolecular forces.

[7][8][9]

Density 0.865 g/mL at 25 °C[5][6]

Solubility in Water <0.02 g/L[5]

Alkyl halides are generally

insoluble in water due to their

inability to form hydrogen

bonds.[7][9] They are,

however, soluble in organic

solvents.[7][10]

Appearance Colorless liquid[2][5]

Refractive Index n20/D 1.449[5][6]

Experimental Protocols for Property Determination
Standard methodologies are employed to determine the physical properties of alkyl halides like

deuterated hexadecyl chloride.

Melting Point Determination
The melting point can be determined using a standard melting point apparatus.

Sample Preparation: A small, dry sample of the compound is packed into a capillary tube.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a slow, controlled rate. The temperature

at which the substance first begins to melt and the temperature at which it is completely

liquid are recorded as the melting point range.

Boiling Point Determination
The boiling point at a specific pressure can be determined using distillation or a specialized

apparatus.

Apparatus Setup: The liquid is placed in a distillation flask with a few boiling chips. A

thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask.

Heating: The flask is heated gently.

Observation: The temperature at which the liquid boils and its vapor condenses on the

thermometer is recorded as the boiling point. For high-boiling liquids, vacuum distillation is

employed to prevent decomposition.

Density Measurement
The density of a liquid can be determined using a pycnometer or a hydrometer.

Pycnometer Method:

The mass of a clean, dry pycnometer is determined.

The pycnometer is filled with the liquid, and its mass is measured again.

The volume of the pycnometer is determined by filling it with a liquid of known density

(e.g., water) and measuring the mass.

The density of the sample is calculated by dividing the mass of the liquid by its volume.

Solubility Testing
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Solubility is determined by observing the dissolution of the solute in a solvent.

Sample Preparation: A small, measured amount of deuterated hexadecyl chloride is added to

a test tube.

Solvent Addition: A measured volume of the solvent (e.g., water, ethanol, acetone) is added.

Observation: The mixture is agitated, and the degree of dissolution is observed. The process

can be repeated with increasing amounts of solute to determine the saturation point.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the determination of the melting point of

a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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